Cas no 2034474-95-6 (N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 2034474-95-6
• MF: C₁₅H₁₅N₇O
• MW: 309.325901269913
• CID: 5350958
• Update Time: 2025-10-28

N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzo[d][1,2,3]triazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• N-(2H-benzotriazol-5-yl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C15H15N7O/c23-15(18-10-3-4-11-12(7-10)20-21-19-11)13-8-14(17-9-16-13)22-5-1-2-6-22/h3-4,7-9H,1-2,5-6H2,(H,18,23)(H,19,20,21)
• InChI Key： BDFLIXBEBXZTEV-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NC=N1)N1CCCC1)NC1C=CC2C(C=1)=NNN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• XLogP3: 1.4
• Topological Polar Surface Area: 99.7

Additional information on N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Introduction to N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 2034474-95-6)

N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide, identified by its CAS number 2034474-95-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its structural complexity and its potential applications in the development of novel therapeutic agents. The benzotriazole and pyrimidine moieties are well-known for their biological activity, making this compound a promising candidate for further investigation.

The structural framework of N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide incorporates key pharmacophoric elements that are frequently explored in drug discovery. The benzotriazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, while the pyrimidine moiety is a common component in nucleoside analogs and other bioactive molecules. The carboxamide group at the 4-position of the pyrimidine ring further enhances its potential for biological activity by providing a site for hydrogen bonding and other interactions with biological targets.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophoric groups to achieve synergistic effects. N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide exemplifies this trend, as it combines the potential bioactivity of benzotriazole and pyrimidine with the structural flexibility provided by the pyrrolidine ring. This combination has led to its investigation in various therapeutic areas, including oncology, inflammation, and infectious diseases.

The synthesis of N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the benzotriazole-pyrimidine core through condensation reactions, followed by functionalization with the pyrrolidine group and the carboxamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to enhance the efficiency and selectivity of these reactions.

The pharmacological evaluation of N-(1H-1,2,3-benzotriazol-5-yl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide has revealed several promising activities. In vitro studies have shown that this compound exhibits potent inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has demonstrated significant activity against kinases that are involved in cancer cell proliferation and survival. Additionally, preliminary studies suggest that it may have anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

The potential therapeutic applications of N-(1H-1,2,3-benzotriazol-5-yli strong>) -6-(pyrrolidin - 1 - yl strong >) < s trong > pyrimi dine - 4 - carboxamide strong > are further supported by its ability to cross the blood-brain barrier. This property is crucial for developing treatments for central nervous system disorders. The compound's ability to interact with both central and peripheral targets makes it a versatile candidate for addressing a wide range of diseases.

In conclusion, N-( 1 H - 1 , 2 , 3 - benzo tri azo l - 5 - yl strong >) -6-( py rrol id i n e - 1 - yl strong >) < s trong > py rimi dine - 4 - carbox amide strong > (CAS No. 2034474-95- strong>6 strong >) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. Further research is warranted to fully explore its therapeutic applications and to optimize its pharmacological properties for clinical use.